Cas no 86870-03-3 (4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one)

• Product name: 4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one
• CAS No: 86870-03-3
• MF: C₁₁H₉N₅O
• MW: 227.222060918808
• CID: 1857707
• PubChem ID: 3070762

4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one
• 1,2,4-Triazolo(4,3-b)-1,2,4-triazine, 7-(4'-hydroxyphenyl)-3-methyl-
• 4-(3-Methyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(1H)-ylidene)cyclohexa-2,5-dien-1-one
• 86870-03-3
• 4-(3-Methyl-1,2,4-triazolo(4,3-b)(1,2,4)triazin-7-yl)phenol
• Phenol, 4-(3-methyl-1,2,4-triazolo(4,3-b)(1,2,4)triazin-7-yl)-
• DTXSID201007154

• Inchi： InChI=1S/C11H9N5O/c1-7-14-15-11-13-10(6-12-16(7)11)8-2-4-9(17)5-3-8/h2-6,17H,1H3
• InChI Key： RVBAUYQQABCZNO-UHFFFAOYSA-N
• SMILES： CC1=NN=C2N1N=CC(=N2)C3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 227.08070993Da
• Monoisotopic Mass: 227.08070993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2Ų